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Compound of Interest

Compound Name: 3-Nitrobiphenyl-d9

Cat. No.: B1152281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analysis, and metabolic pathways of 3-Nitrobiphenyl. The information is

intended to support research, development, and safety assessments involving this compound.

Core Properties of 3-Nitrobiphenyl
3-Nitrobiphenyl is a nitroaromatic compound characterized by a biphenyl backbone with a nitro

group substituent at the 3-position of one of the phenyl rings.[1] It typically appears as a yellow

crystalline solid and is insoluble in water.[1]

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 3-Nitrobiphenyl.

Identifier Value

Chemical Formula C₁₂H₉NO₂

CAS Number 2113-58-8

Molecular Weight 199.21 g/mol

Appearance White to orange to green powder/crystal

Odor Odorless
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Table 1: Chemical Identifiers and Physical Properties[1]

Property Value

Melting Point 58-60 °C

Boiling Point Not specified

Solubility Insoluble in water

Table 2: Physical Properties[1][2]

Hazard Class Category

Acute Toxicity (Oral) Category 4

Acute Toxicity (Dermal) Category 4

Acute Toxicity (Inhalation) Category 4

Table 3: GHS Hazard Classification

Applications and Uses
3-Nitrobiphenyl serves as a crucial intermediate in various industrial and research applications:

Chemical Synthesis: It is a versatile starting material for the synthesis of a range of organic

compounds.

Dye Manufacturing: This compound is utilized in the production of dyes, where its chemical

structure contributes to the color properties of the final product.

Experimental Protocols
While specific, validated experimental protocols for unlabelled 3-Nitrobiphenyl are not

extensively detailed in publicly accessible literature, the following sections provide

methodologies based on established procedures for closely related nitroaromatic compounds.

Synthesis of Nitrobiphenyls
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The synthesis of nitrobiphenyls can be achieved through cross-coupling reactions. A common

method is the Suzuki coupling, which involves the reaction of a nitro-substituted aryl halide with

a phenylboronic acid in the presence of a palladium catalyst and a base. Another approach is

the Ullmann reaction, which involves the copper-catalyzed coupling of two aryl halides.

A plausible synthetic route for 3-Nitrobiphenyl could involve the Suzuki coupling of 1-bromo-3-

nitrobenzene with phenylboronic acid.

Illustrative Synthetic Workflow:

1-Bromo-3-nitrobenzene
+ Phenylboronic Acid

Reaction Mixture

Palladium Catalyst (e.g., Pd(PPh₃)₄)
+ Base (e.g., Na₂CO₃) Solvent (e.g., Toluene/Water)

Heating under Inert Atmosphere

Crude 3-Nitrobiphenyl

Purification

Pure 3-Nitrobiphenyl

3-Nitrobiphenyl 3-NitrosobiphenylNitroreductases N-Hydroxy-3-aminobiphenylNitroreductases 3-AminobiphenylReductases Further Conjugation/
Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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